3-Methoxy-1h-pyrazole
Overview
Description
3-Methoxy-1H-pyrazole is a compound with the molecular formula C4H6N2O and a molecular weight of 98.1 . It is a member of the pyrazole family, which are heterocyclic compounds characterized by a 5-membered ring structure with two adjacent nitrogen atoms .
Synthesis Analysis
Pyrazole synthesis involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles . Another method involves the one-pot condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to yield pyrazoles .
Molecular Structure Analysis
The molecular structure of 3-Methoxy-1H-pyrazole consists of a pyrazole ring with a methoxy group attached. Pyrazole is a heteroaromatic five-membered ring with two adjacent nitrogen atoms and three carbon atoms . The methoxy group is attached to one of the carbon atoms in the ring .
Chemical Reactions Analysis
Pyrazole compounds, including 3-Methoxy-1H-pyrazole, can undergo various chemical reactions. For instance, a radical addition followed by intramolecular cyclization can afford the pyrazole skeleton . Moreover, pyrazoles can act as weak bases or acids, with the strength highly dependent on the nature of their substituent groups .
Physical And Chemical Properties Analysis
3-Methoxy-1H-pyrazole is a light yellow liquid . The InChI code for this compound is 1S/C4H6N2O/c1-7-4-2-3-5-6-4/h2-3H,1H3, (H,5,6) .
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, including 5-methoxy-1H-pyrazole, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . Some hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity .
Anticancer Properties
Pyrazole biomolecules have been used in the drug discovery process for their strong pharmacological profile, including anticancer properties . For instance, 3-(3-chloro-5-hydroxyphenyl)-N-(2-(4-methylpiperazin-1-yl)ethyl)-4-(pyridine-4-yl)-1 H-pyrazole-1-carboxamide derivatives were prepared, and one of the compounds was found to be a powerful anticancer agent for A375 cell lines .
Anti-inflammatory Properties
Pyrazole biomolecules, including 5-methoxy-1H-pyrazole, have been found to have anti-inflammatory properties . These compounds have been highlighted in the treatment of inflammation .
Synthesis of Diverse Chemicals
Pyrazoles, including 5-methoxy-1H-pyrazole, serve as a core element in various sectors of the chemical industry, including medicine and agriculture . They are versatile frameworks used in the synthesis of diverse chemicals .
Tubulin Inhibitors
Some pyrazole derivatives, including 5-methoxy-1H-pyrazole, have been found to be good leads for further structural modification to find more potent tubulin inhibitors .
Antimicrobial Properties
Pyrazole derivatives have been found to have antimicrobial properties . These compounds have been used in the treatment of various microbial infections .
Safety and Hazards
Future Directions
Pyrazole-containing compounds, including 3-Methoxy-1H-pyrazole, have proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
properties
IUPAC Name |
5-methoxy-1H-pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O/c1-7-4-2-3-5-6-4/h2-3H,1H3,(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGSNZVRXASCXRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=NN1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
98.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-1H-pyrazole | |
CAS RN |
215610-30-3 |
Source
|
| Record name | 5-methoxy-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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